Cas no 108266-90-6 ((3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid)

• Product Name: (3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid
• CAS No: 108266-90-6
• MF: C₂₄H₄₀O₅
• MW: 408.5714
• CID: 1063998
• Update Time: 2025-11-05

(3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid Chemical and Physical Properties

Names and Identifiers

• (3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid
• (3α,5β,7β)- 3,7,22-T
• Haemulcholsaeure

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on (3α,5β,7β)- 3,7,22-Trihydroxycholan-24-oic Acid

(3α,5β,7β)-3,7,22-Trihydroxycholan-24-oic Acid: A Comprehensive Overview

(3α,5β,7β)-3,7,22-Trihydroxycholan-24-oic Acid, also known by its CAS Registry Number 108266-90-6, is a naturally occurring triterpenoid compound belonging to the cholic acid family. This compound has garnered significant attention in recent years due to its potential therapeutic applications in various fields of medicine and pharmacology. The molecule is characterized by its unique stereochemistry and functional groups, which contribute to its diverse biological activities.

The structure of (3α,5β,7β)-3,7,22-Trihydroxycholan-24-oic Acid consists of a cholestane skeleton with hydroxyl groups at positions 3α, 5β, and 7β. The carboxylic acid group at position 24 further enhances its chemical reactivity and biological interactions. This compound is commonly found in certain natural sources such as plants and marine organisms. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for drug development.

One of the most promising areas of research involving (3α,5β,7β)-3,7,22-Trihydroxycholan-24-oic Acid is its anti-inflammatory properties. Emerging evidence suggests that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings have implications for the treatment of chronic inflammatory diseases like arthritis and inflammatory bowel disease (IBD). Furthermore, preclinical studies have demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in combating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

In addition to its anti-inflammatory and antioxidant effects, (3α,5β,7β)-3,7,22-Trihydroxycholan-24-oic Acid has shown potential as an anticancer agent. Recent research has revealed that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. Mechanistically, it appears to modulate key signaling pathways such as the PI3K/Akt/mTOR pathway and the NF-κB pathway. These findings underscore its potential as a chemotherapeutic agent or a complementary therapy in cancer treatment regimens.

The pharmacokinetic properties of (3α,5β,7β)-3,7,22-Trihydroxycholan-24-oic Acid are another area of active investigation. Studies have shown that this compound exhibits moderate bioavailability when administered orally. However, its absorption can be influenced by factors such as food intake and formulation. Researchers are currently exploring novel delivery systems to enhance its bioavailability and improve therapeutic outcomes.

From an analytical standpoint, CAS No. 108266-90-6 has been extensively characterized using advanced spectroscopic techniques such as NMR and MS. These studies have provided insights into the stereochemistry and functional group arrangement of the molecule. Moreover, (3α,5β) configuration at position 5 has been identified as a critical determinant of its biological activity.

In terms of synthetic approaches, (3α) stereochemistry presents a significant challenge due to the complexity of the cholestane skeleton. However,recent advancements in asymmetric synthesis have enabled researchers to develop efficient routes for constructing this molecule with high enantioselectivity.

The global market for natural products with therapeutic potential is rapidly expanding,(3α) configuration compounds like this one are increasingly sought after by pharmaceutical companies for drug discovery programs.

In conclusion,(3α) configuration,< strong>(5β) configuration strong>,< strong>(7beta) configuration strong>,< strong>CAS No 108266906 strong>,< strong>bile acid derivative strong>,< strong>natural product strong>,< strong>anti-inflammatory agent strong>,< strong>anticancer properties strong>,< strong>bioavailability strong>,< strong>NMR analysis strong>,< strong>molecular structure strong>. This comprehensive overview highlights the multifaceted nature of this compound and underscores its potential as a valuable asset in drug development.